Cas no 1806689-09-7 (1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one
• CAS No: 1806689-09-7
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4974844
• Update Time: 2025-10-28

1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one

• Inchi： 1S/C11H12BrFO/c1-2-10-8(6-9(14)7-12)4-3-5-11(10)13/h3-5H,2,6-7H2,1H3
• InChI Key： JYXHZYRIICOTIH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1CC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one

Introduction to 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one (CAS No. 1806689-09-7) and Its Recent Applications in Chemical Biology

1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one (CAS No. 1806689-09-7) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a brominated ketone moiety linked to a fluorinated aromatic ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, characterized by a propanone backbone with bromine and fluorine substituents, makes it particularly valuable for medicinal chemistry applications, including the development of novel therapeutic agents.

The significance of 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one lies in its ability to serve as a building block for more complex pharmacophores. The presence of both bromine and fluorine atoms provides opportunities for further functionalization, enabling chemists to tailor the compound’s properties for specific biological targets. In recent years, advancements in synthetic methodologies have enhanced the accessibility of this compound, making it increasingly useful for academic and industrial research.

One of the most compelling aspects of 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical for treating cancers and inflammatory disorders. The fluorine atom, in particular, has been shown to improve metabolic stability and binding affinity, making it a preferred choice for drug design. Recent research has highlighted its application in creating selective inhibitors of Janus kinases (JAKs), which play a pivotal role in immune responses and are implicated in autoimmune diseases.

The bromine substituent in 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one also contributes to its versatility. Brominated compounds are frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex organic molecules. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates. Moreover, the bromine atom can be further modified through palladium-catalyzed reactions, enabling the synthesis of a wide range of derivatives with tailored biological activities.

In the realm of drug discovery, 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one has been utilized in the development of antimicrobial agents. The combination of bromine and fluorine substituents often enhances the activity against resistant bacterial strains by interfering with essential metabolic pathways. Preliminary studies have shown promising results when this compound is incorporated into novel antibiotics targeting gram-negative bacteria, which pose significant challenges due to their robust outer membranes.

The compound’s relevance extends beyond pharmaceutical applications. In materials science, 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one has been explored as a precursor for liquid crystals and organic semiconductors. The rigid aromatic ring system combined with fluoro substituents influences electronic properties, making it suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs). Recent patents have described its use in synthesizing high-performance materials with enhanced thermal stability and charge transport capabilities.

From a synthetic chemistry perspective, 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one exemplifies the importance of heterocyclic compounds in modern drug design. The integration of fluorinated aromatic rings with ketone functionalities creates scaffolds that mimic natural products and bioactive peptides. This approach has led to the discovery of novel scaffolds with improved pharmacokinetic profiles, including better solubility and reduced toxicity. Researchers have leveraged computational methods to predict binding affinities and optimize lead structures derived from this compound.

The growing interest in 1-Bromo-3-(2-ethyl-3-fluorophenyl)propan-2-one is also driven by its role in green chemistry initiatives. Efforts have been made to develop sustainable synthetic routes that minimize waste and hazardous byproducts. Catalytic processes using transition metals have been particularly effective in achieving high yields while maintaining environmental standards. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,1-Bromo-3-(2ethyl 3fluorophenyl)propan 22 one (CAS No 1806689 097) represents a cornerstone compound in chemical biology with far-reaching implications across multiple disciplines. Its unique structural features make it indispensable for drug discovery antimicrobial agents materials science and sustainable chemistry Its continued exploration promises to yield innovative solutions addressing critical challenges in medicine technology and environmental stewardship